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Compound of Interest

Compound Name: N-Methylbutyramide

Cat. No.: B096281 Get Quote

This guide serves as a comprehensive resource for researchers, scientists, and professionals

in drug development, providing detailed information on the molecular weight and chemical

formula of N-Methylbutyramide.

Molecular Composition and Weight
N-Methylbutyramide is a chemical compound with the molecular formula C₅H₁₁NO.[1][2][3][4]

Its molecular weight is a fundamental property, crucial for a wide range of experimental and

theoretical applications, from reaction stoichiometry to dosage calculations in pharmaceutical

research. The precise molecular weight is derived from the sum of the atomic weights of its

constituent atoms.

The elemental composition and corresponding atomic weights are detailed in the table below.

The molecular weight is calculated using the standard atomic weights provided by the

International Union of Pure and Applied Chemistry (IUPAC).
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Element Symbol Count
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 5 12.011 60.055

Hydrogen H 11 1.008 11.088

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 101.149

Based on this, the molecular weight of N-Methylbutyramide is approximately 101.15 g/mol .[1]

[3][5] More precise measurements have determined the molecular weight to be 101.1469 g/mol

[1][4] and 101.14694 g/mol .[2]

Experimental Protocols
The determination of a compound's molecular weight and formula is a cornerstone of chemical

analysis. The following outlines the general methodologies for key experiments used to

ascertain these properties.

1. Mass Spectrometry for Molecular Weight Determination

Principle: Mass spectrometry is a powerful analytical technique that measures the mass-to-

charge ratio (m/z) of ionized molecules. For molecular weight determination, a "soft"

ionization technique is often employed to minimize fragmentation and keep the molecule

intact.

Methodology:

Sample Introduction: A small, pure sample of N-Methylbutyramide is introduced into the

mass spectrometer.

Ionization: The sample is ionized, typically using techniques like Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). These methods add a

proton (H⁺) to the molecule, forming a pseudomolecular ion [M+H]⁺.
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Mass Analysis: The ionized molecules are accelerated into a mass analyzer (e.g.,

quadrupole, time-of-flight). The analyzer separates the ions based on their m/z ratio.

Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the [M+H]⁺ ion allows for the direct determination of

the molecular weight.

2. Elemental Analysis for Molecular Formula Determination

Principle: Elemental analysis determines the percentage composition of a pure sample. By

comparing the experimental percentages of carbon, hydrogen, nitrogen, and oxygen to the

theoretical percentages calculated from potential chemical formulas, the correct molecular

formula can be confirmed.

Methodology:

Combustion: A precisely weighed sample of N-Methylbutyramide is combusted in a

furnace with an excess of oxygen.

Gas Separation: The combustion products (CO₂, H₂O, and N₂) are passed through a

series of traps that selectively absorb each gas.

Quantification: The amount of each absorbed gas is determined, from which the mass of

carbon, hydrogen, and nitrogen in the original sample can be calculated. Oxygen content

is often determined by difference.

Formula Calculation: The mass percentages of each element are used to determine the

empirical formula. This, combined with the molecular weight from mass spectrometry,

allows for the determination of the exact molecular formula.

Visualizations
The following diagrams illustrate the logical relationships in the determination of N-
Methylbutyramide's molecular properties.
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Constituent Elements

Atomic Properties

Calculation

Molecular Properties

Carbon (C)

5 atoms
12.011 amu/atom

Molecular Formula:
C₅H₁₁NO

Hydrogen (H)

11 atoms
1.008 amu/atom

Nitrogen (N)

1 atom
14.007 amu/atom

Oxygen (O)

1 atom
15.999 amu/atom

Sum of Atomic Weights

Molecular Weight:
101.149 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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